3-(4-methoxyphenyl)-N-(2-(4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[2-(4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]propanamide
• InChI: InChI=1S/C21H26N6O2/c1-29-17-7-4-16(5-8-17)6-9-19(28)22-10-13-27-21-18(14-25-27)20(23-15-24-21)26-11-2-3-12-26/h4-5,7-8,14-15H,2-3,6,9-13H2,1H3,(H,22,28)
• InChI Key: CPVWNZCWMJUCRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCCN2C3=C(C=N2)C(=NC=N3)N4CCCC4
• Molecular Formula: C21H26N6O2
• Molecular Weight: 394.5 g/mol
• CAS No.: 1021122-99-5

Description

“3-(4-methoxyphenyl)-N-(2-(4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The compound also includes a methoxyphenyl group and a pyrazolo[3,4-d]pyrimidin-1-yl group.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a pyrrolidine with other organic compounds. For example, a mixture of 3-hydroxy-4-methoxybenzoic acid, pyrrolidine, HATU, and N,N-diisopropylethylamine was dissolved in N,N-dimethylformamide (DMF). The mixture was stirred for 4 hours at 40°C until the reaction was completed.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups attached to the pyrrolidine ring. The crystal structure of a similar compound, (3-hydroxy-4-methoxyphenyl)(pyrrolidin-1-yl)methanone, has been reported. The compound crystallizes in the monoclinic space group P 2 1 / c with cell parameters a = 6.7230 (2) Å, b = 11.1182 (3) Å, c = 14.4996 (5) Å, β = 94.8870(10)°.

Chemical Reactions Analysis

The chemical reactions of this compound are likely to be influenced by the functional groups present in its structure. For instance, the pyrrolidine ring can undergo various reactions, including ring-opening reactions. The methoxyphenyl and pyrazolo[3,4-d]pyrimidin-1-yl groups may also participate in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrolidine ring, methoxyphenyl group, and pyrazolo[3,4-d]pyrimidin-1-yl group would contribute to its polarity, solubility, and reactivity.

Scientific Research Applications

Development of Anticonvulsant Agents

A study by Kamiński et al. (2015) synthesized a library of new compounds with potential anticonvulsant activity. These compounds, which include structures related to the query compound, showed a broad spectrum of activity across various preclinical seizure models. The research highlights the promise of these compounds in developing new antiepileptic drugs, leveraging the chemical fragments of well-known antiepileptics like ethosuximide, levetiracetam, and lacosamide (Kamiński et al., 2015).

Synthesis and Evaluation as Anticancer Agents

Research by Tumosienė et al. (2020) focused on synthesizing novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which bear resemblance to the query compound, to evaluate their antioxidant and anticancer activities. The study identified compounds with significant cytotoxic effects against various cancer cell lines, highlighting their potential as anticancer agents (Tumosienė et al., 2020).

Anti-inflammatory and Anti-cancer Activities

A study conducted by Kaping et al. (2016) described the synthesis of pyrazolo[1,5-a]pyrimidine derivatives under environmentally benign conditions, which demonstrated promising anti-inflammatory and anti-cancer activities. The research supports the potential of these compounds in therapeutic applications, including the treatment of inflammation and cancer (Kaping et al., 2016).

Synthesis of Novel Pyrazolopyrimidines as Anticancer Agents

Rahmouni et al. (2016) explored the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, providing insights into the structural activity relationships and potential therapeutic applications of these compounds (Rahmouni et al., 2016).

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, characterization of its physical and chemical properties, and exploration of its potential biological activities. The influence of the different functional groups on its reactivity and biological activity could also be a focus of future research.